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Compound of Interest

Compound Name: Cyanine5.5 alkyne chloride

Cat. No.: B12278790

For researchers, scientists, and drug development professionals utilizing fluorescence-based
assays, understanding the spectral characteristics of fluorophores is paramount to generating
accurate and reliable data. This guide provides a comprehensive comparison of Cyanine5.5
(Cy5.5) alkyne, a popular near-infrared dye, with other commonly used fluorophores, focusing
on the critical aspect of spectral overlap. Minimizing spectral crosstalk is essential for the
successful design of multiplexing experiments and for obtaining high-quality Férster
Resonance Energy Transfer (FRET) data.

Cyanineb.5 alkyne is a fluorescent dye that absorbs light in the red region of the spectrum and
emits in the near-infrared region. Its alkyne reactive group allows for its convenient
incorporation into various biomolecules via click chemistry. The spectral properties of Cy5.5
alkyne, specifically its excitation and emission maxima, dictate its compatibility with other
fluorophores in multi-color applications.

Spectral Properties of Cyanine5.5 Alkyne and Other
Common Fluorophores

To facilitate the selection of appropriate fluorophores for multiplexing experiments with Cy5.5
alkyne, the following table summarizes the key spectral properties of Cy5.5 alkyne and a
selection of other commonly used fluorescent dyes. The data presented has been compiled
from various sources and represents typical values.
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Fluorophore

Excitation

Emission

Molar
Extinction

Quantum Yield

Maximum (nm) Maximum (nm) Coefficient (g, (P)
M—'cm™?)
Cyanine5.5 ~190,000 -
678 - 684[1][2][3] 694 - 710[1][2][3] ~0.2[2][3]
alkyne 198,000[2][3]
] 667 - 670[4][5][6]
Cyanine5 (Cy5) 649 - 651[4][5][6] 0 ~250,000[4] ~0.27[4]
Alexa Fluor 647  650[8][9] 665 - 671[8][9] ~239,000[8] ~0.33[3]
644 - 646[10][11] 663 - 669[10][11]
Atto 647N ~150,000[11][12] ~0.65[12]
[12] [12]
Spectrally similar ~ Spectrally similar
DyLight 650 to Alexa Fluor to Alexa Fluor N/A N/A
647[8] 647[8]
Alexa Fluor 680 679 - 681[5] 702 - 704[5] N/A N/A
Cyb.5 678 695 N/A N/A
Spectrally similar ~ Spectrally similar
IRDye 680RD N/A N/A

to Cy5.5

to Cy5.5

Understanding and Quantifying Spectral Overlap

Spectral overlap occurs when the emission spectrum of one fluorophore (the donor) overlaps

with the excitation spectrum of another fluorophore (the acceptor). This can lead to two primary

experimental challenges:

o Spectral Bleed-through (Crosstalk): In multiplex fluorescence microscopy or flow cytometry,

the emission from a brighter fluorophore can "bleed" into the detection channel of a dimmer

fluorophore, leading to false-positive signals.

» Forster Resonance Energy Transfer (FRET): While undesirable in many multiplexing

applications, significant spectral overlap is a prerequisite for FRET, a powerful technique for

studying molecular interactions.
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To quantitatively assess the potential for spectral overlap, it is crucial to measure the full
excitation and emission spectra of the individual fluorophores under the experimental
conditions to be used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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